Cas no 2034496-31-4 (4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione)

• Product Name: 4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione
• CAS No: 2034496-31-4
• MF: C₁₅H₁₇ClN₂O₅S
• MW: 372.823881864548
• CID: 5467854
• Update Time: 2025-05-25

4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-((2-chlorophenyl)sulfonyl)piperidin-4-yl)morpholine-3,5-dione
• 4-[1-(2-chlorophenyl)sulfonylpiperidin-4-yl]morpholine-3,5-dione
• 4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione

• Inchi： 1S/C15H17ClN2O5S/c16-12-3-1-2-4-13(12)24(21,22)17-7-5-11(6-8-17)18-14(19)9-23-10-15(18)20/h1-4,11H,5-10H2
• InChI Key： MCLHKNHIWJQQBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N1CCC(CC1)N1C(COCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 372.0546705 g/mol
• Monoisotopic Mass: 372.0546705 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 372.8
• XLogP3: 1.2
• Topological Polar Surface Area: 92.4

Additional information on 4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione

Research Brief on 4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione (CAS: 2034496-31-4)

Recent studies on the compound 4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione (CAS: 2034496-31-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonylpiperidine and morpholinedione structure, has shown promising activity in modulating specific biological targets, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its potential applications in drug development. Preliminary findings suggest that 2034496-31-4 exhibits significant inhibitory effects on certain enzymes involved in inflammatory pathways, positioning it as a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, are under investigation to optimize its therapeutic efficacy.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed molecular docking and in vitro assays to explore the binding affinity of 2034496-31-4 with its target proteins. The results indicated a high specificity for the compound, with minimal off-target effects, underscoring its potential as a selective inhibitor. Further in vivo studies are underway to validate these findings and assess the compound's safety profile.

Another area of interest is the synthesis and structural optimization of 2034496-31-4. Researchers are investigating various derivatives to enhance its pharmacological properties while reducing potential side effects. Recent advancements in synthetic chemistry have enabled the production of these derivatives with high purity and yield, facilitating more comprehensive preclinical evaluations.

In conclusion, 4-1-(2-chlorobenzenesulfonyl)piperidin-4-ylmorpholine-3,5-dione represents a promising scaffold for the development of new therapeutic agents. Ongoing research aims to fully characterize its biological activity, optimize its chemical structure, and advance it through the drug development pipeline. The compound's unique properties and potential applications make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.